Cas no 403735-08-0 (Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine)

• Product Name: Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine
• CAS No: 403735-08-0
• MF: C₆H₃N₅O₂
• MW: 177.120319604874
• CID: 3969761
• PubChem ID: 12077471
• Update Time: 2025-04-22

Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine
• benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazol-4-amine
• Oprea1_730842
• Benzo(1,2-c:3,4-c')bis(1,2,5)oxadiazolamine
• Benzo[1,2-c:3,4-ca(2)]bis[1,2,5]oxadiazolamine
• 4-aminobenzodifurazan
• DTXSID401259909
• [1,2,5]oxadiazolo[3,4-e][2,1,3]benzoxadiazol-4-amine
• 403735-08-0
• CCG-354251
• [1,2,5]oxadiazolo[3,4-g][2,1,3]benzoxadiazol-4-amine
• NSC760969
• AKOS016347632
• STL433179
• NSC-760969

• Inchi： 1S/C6H3N5O2/c7-2-1-3-5(10-12-8-3)6-4(2)9-13-11-6/h1H,7H2
• InChI Key： UZRYOSOQKRHFGL-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC3C(C2=N1)=NON=3)N

Computed Properties

• Exact Mass: 177.02867436Da
• Monoisotopic Mass: 177.02867436Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 104Ų